Cas no 2309474-32-4 (2-{[3-(3-Bromophenyl)-1-azaspiro[4.4]nonan-3-yl]oxy}acetic acid)

• Product Name: 2-{[3-(3-Bromophenyl)-1-azaspiro[4.4]nonan-3-yl]oxy}acetic acid
• CAS No: 2309474-32-4
• MF: C₁₆H₂₀BrNO₃
• MW: 354.238903999329
• CID: 5924262
• PubChem ID: 165738720
• Update Time: 2025-10-30

2-{[3-(3-Bromophenyl)-1-azaspiro[4.4]nonan-3-yl]oxy}acetic acid Chemical and Physical Properties

Names and Identifiers

• EN300-7429231
• 2309474-32-4
• 2-{[3-(3-bromophenyl)-1-azaspiro[4.4]nonan-3-yl]oxy}acetic acid
• 2-{[3-(3-Bromophenyl)-1-azaspiro[4.4]nonan-3-yl]oxy}acetic acid

• Inchi： 1S/C16H20BrNO3/c17-13-5-3-4-12(8-13)16(21-9-14(19)20)10-15(18-11-16)6-1-2-7-15/h3-5,8,18H,1-2,6-7,9-11H2,(H,19,20)
• InChI Key： PFWFKIFIGLHHQS-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)C1(CNC2(CCCC2)C1)OCC(=O)O

Computed Properties

• Exact Mass: 353.06266g/mol
• Monoisotopic Mass: 353.06266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 397
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 58.6Ų

Additional information on 2-{[3-(3-Bromophenyl)-1-azaspiro[4.4]nonan-3-yl]oxy}acetic acid

2-{[3-(3-Bromophenyl)-1-azaspiro[4.4]nonan-3-yl]oxy}acetic acid (CAS No. 2309474-32-4): A Comprehensive Overview

2-{[3-(3-Bromophenyl)-1-azaspiro[4.4]nonan-3-yl]oxy}acetic acid, also known by its CAS number 2309474-32-4, is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of azaspiro compounds, which are characterized by their unique spirocyclic structure and the presence of a nitrogen atom in the spiro ring. The compound's structure includes a bromophenyl group, which imparts specific chemical and biological properties that make it a promising candidate for various therapeutic applications.

The azaspiro ring system is known for its potential in modulating various biological targets, including enzymes, receptors, and ion channels. The presence of the bromophenyl substituent adds an additional layer of complexity and functionality to the molecule, potentially enhancing its pharmacological profile. Recent studies have highlighted the importance of azaspiro compounds in drug discovery, particularly in the development of new treatments for neurological disorders, cancer, and inflammatory diseases.

One of the key areas of research involving 2-{[3-(3-Bromophenyl)-1-azaspiro[4.4]nonan-3-yl]oxy}acetic acid is its potential as a modulator of G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors that play crucial roles in cellular signaling pathways and are involved in numerous physiological processes. The unique structure of this compound allows it to interact with specific GPCRs, potentially leading to the development of novel therapeutic agents for conditions such as chronic pain, anxiety, and depression.

In addition to its potential as a GPCR modulator, 2-{[3-(3-Bromophenyl)-1-azaspiro[4.4]nonan-3-yl]oxy}acetic acid has been studied for its anti-inflammatory properties. Inflammation is a complex biological response that can contribute to the progression of various diseases, including arthritis, cardiovascular disease, and neurodegenerative disorders. Preliminary studies have shown that this compound can inhibit the production of pro-inflammatory cytokines and reduce oxidative stress, making it a promising candidate for anti-inflammatory drug development.

The synthesis of 2-{[3-(3-Bromophenyl)-1-azaspiro[4.4]nonan-3-yl]oxy}acetic acid involves several steps that require precise control over reaction conditions to ensure high yields and purity. The synthetic route typically begins with the formation of the azaspiro ring system through a series of cyclization reactions. The introduction of the bromophenyl group is then achieved through selective bromination reactions, followed by functionalization steps to introduce the acetic acid moiety. Advanced synthetic techniques such as transition-metal catalysis and organocatalysis have been employed to optimize the synthesis process and improve overall efficiency.

Pharmacokinetic studies have provided valuable insights into the behavior of 2-{[3-(3-Bromophenyl)-1-azaspiro[4.4]nonan-3-yl]oxy}acetic acid in biological systems. These studies have shown that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are essential for its potential use as a therapeutic agent. The compound's ability to cross the blood-brain barrier (BBB) has also been investigated, highlighting its potential for treating central nervous system (CNS) disorders.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-{[3-(3-Bromophenyl)-1-azaspiro[4.4]nonan-3-yl]oxy}acetic acid in various therapeutic settings. Early-phase trials have demonstrated promising results, with patients showing significant improvements in symptoms related to pain management and anxiety disorders. Ongoing research aims to further elucidate the mechanisms underlying the compound's biological activity and optimize its formulation for clinical use.

In conclusion, 2-{[3-(3-Bromophenyl)-1-azaspiro[4.4]nonan-3-yl]oxy}acetic acid (CAS No. 2309474-32-4) represents a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological properties make it an attractive candidate for developing new treatments for various diseases. Continued research and clinical evaluation will likely uncover additional therapeutic benefits and contribute to advancements in drug discovery.